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Abstract
Salgam, a traditional fermented beverage originating from Turkey, is produced through the

lactic acid fermentation of turnips (Brassica rapa subsp. rapa), purple carrots (Daucus carota

subsp. sativus), bulgur, rock salt, and water.[1][2] Emerging scientific evidence indicates that

Salgam consumption can confer significant health benefits, primarily through the modulation of

the gut microbiota. This technical guide synthesizes the current understanding of how Salgam

influences the composition and function of the gut microbiome. It details the probiotic and

prebiotic components of Salgam, their effects on microbial populations and metabolite

production, and the underlying mechanisms of action. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

interested in the therapeutic potential of fermented foods and their bioactive components.

Introduction: Salgam as a Functional Food
Salgam is a traditional Turkish beverage produced through the lactic acid fermentation of black

carrots and turnips.[3] It is recognized for its potential health benefits, which are largely
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attributed to its rich composition of lactic acid bacteria (LAB) with probiotic properties, as well

as bioactive compounds derived from its raw materials.[1][3] The fermentation process not only

preserves the vegetables but also enhances their nutritional profile, producing a beverage rich

in probiotics, vitamins, minerals, and phenolic compounds.[1][4] These components collectively

contribute to its role as a functional food with positive effects on digestive health and beyond.[4]

[5]

The gut microbiota is a complex ecosystem of microorganisms that plays a crucial role in

human health, influencing digestion, metabolism, and immune function.[6] Dysbiosis, an

imbalance in the gut microbial community, is associated with various diseases. Dietary

interventions are a key strategy for modulating the gut microbiota, and fermented foods like

Salgam are of particular interest due to their probiotic and prebiotic content.[5][6] This guide

provides an in-depth analysis of the scientific evidence supporting the health benefits of

Salgam consumption for the gut microbiota.

Probiotic Profile of Salgam
The fermentation of Salgam is driven by a diverse community of lactic acid bacteria (LAB),

many of which are known for their probiotic properties. These beneficial bacteria can survive

gastrointestinal transit and colonize the gut, where they contribute to a healthy microbial

balance.[7][8]

Key Probiotic Species Isolated from Salgam:

Lactiplantibacillus plantarum (formerly Lactobacillus plantarum)[4][9]

Lacticaseibacillus paracasei (formerly Lactobacillus paracasei)[1][4]

Levilactobacillus brevis (formerly Lactobacillus brevis)[1][4]

Limosilactobacillus fermentum (formerly Lactobacillus fermentum)[4][10]

Pediococcus species[4]

Leuconostoc species[4]
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Studies have shown that these probiotic strains exhibit desirable characteristics such as

tolerance to low pH and bile salts, and the ability to adhere to intestinal surfaces, which are

crucial for their survival and activity in the gut.[11][12] Lactiplantibacillus plantarum and

Lacticaseibacillus paracasei are often the predominant species found in Salgam.[9][13]

Prebiotic Effects of Salgam Components
In addition to its probiotic content, Salgam contains prebiotic compounds, primarily derived

from turnips (Brassica rapa). These prebiotics are non-digestible food ingredients that

selectively stimulate the growth and/or activity of beneficial bacteria in the colon.

Polysaccharides from Brassica rapa have been shown to act as prebiotics.[6][14] These

polysaccharides are not degraded by gastrointestinal digestion and reach the colon intact,

where they are fermented by the gut microbiota.[15] This fermentation process leads to an

increase in the abundance of beneficial bacteria and the production of short-chain fatty acids

(SCFAs).[15]

Modulation of Gut Microbiota Composition and
Function
The consumption of Salgam and its components has been demonstrated to positively alter the

composition and metabolic activity of the gut microbiota.

Increased Abundance of Beneficial Bacteria
In vitro and in vivo studies have shown that polysaccharides from Brassica rapa enrich the

populations of beneficial gut bacteria, including:

Bifidobacterium[16][15]

Lactobacillus[16][15]

Blautia[6][14]

Roseburia[14]

Faecalibacterium prausnitzii[17]
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Increased Production of Short-Chain Fatty Acids
(SCFAs)
The fermentation of Salgam's prebiotic components by the gut microbiota leads to a significant

increase in the production of SCFAs, particularly butyrate, propionate, and acetate.[6][16]

SCFAs are key metabolites that play a vital role in gut health and overall physiology.

Table 1: Quantitative Changes in Gut Microbiota and SCFA Production Following Brassica rapa

Polysaccharide (Brp) Intervention in Animal Models

Parameter
Intervention
Group (Brp)

Control Group
Fold
Change/Signifi
cance

Reference

Relative

Abundance of

Beneficial

Bacteria

Blautia Increased Baseline Enriched [14]

Roseburia Increased Baseline Enriched [14]

Bifidobacterium Increased Baseline Increased

Lactobacillus Increased Baseline Enriched

Faecalibacterium

prausnitzii
Higher Lower Higher [17]

SCFA

Concentration

Butyrate
Significantly

Increased
Lower Increased [6]

Propionate
Significantly

Increased
Lower Increased [6]

Colonic Butyrate Higher Lower Higher [17]
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Health Benefits Associated with Gut Microbiota
Modulation
The changes in the gut microbiota induced by Salgam consumption are linked to several health

benefits:

Improved Gut Barrier Function: Increased butyrate production nourishes colonocytes and

enhances the integrity of the intestinal barrier.[6]

Anti-inflammatory Effects: SCFAs, particularly butyrate, have potent anti-inflammatory

properties.[5]

Immune System Modulation: The altered microbial composition and SCFA production can

modulate the host's immune response.[17][18]

Metabolic Health: By influencing the gut microbiota, Salgam components may help regulate

glucose and lipid metabolism.[14]

Signaling Pathways and Experimental Workflows
Signaling Pathway of Brassica rapa Polysaccharides on
Gut Microbiota and Host Health
The diagram below illustrates the proposed mechanism by which Brassica rapa

polysaccharides (Brp) in Salgam modulate the gut microbiota and exert beneficial health

effects.
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Caption: Signaling pathway of Salgam's impact on gut health.

Experimental Workflow for In Vivo Analysis of Salgam's
Effects on Gut Microbiota
The following diagram outlines a typical experimental workflow used in animal studies to

investigate the effects of Salgam or its components on the gut microbiota.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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